Cas no 1544889-26-0 (ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate)

• Product Name: ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate
• CAS No: 1544889-26-0
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD25798967
• CID: 5685204
• PubChem ID: 82795471
• Update Time: 2025-05-19

ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-23799187
• AKOS021113863
• ethyl 4-amino-3-{[(1,3-thiazol-4-yl)methyl]amino}benzoate
• 1544889-26-0
• ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate

• MDL： MFCD25798967
• Inchi： 1S/C13H15N3O2S/c1-2-18-13(17)9-3-4-11(14)12(5-9)15-6-10-7-19-8-16-10/h3-5,7-8,15H,2,6,14H2,1H3
• InChI Key： BHRZWGWQMDIDJR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CNC1C=C(C(=O)OCC)C=CC=1N

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate

Research Brief on Ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate (CAS: 1544889-26-0): Recent Advances and Applications

Ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate (CAS: 1544889-26-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a thiazole moiety and an ethyl benzoate group, has been explored for its ability to modulate various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a scaffold for designing next-generation kinase inhibitors.

In addition to its role in oncology, recent research has also investigated the antimicrobial properties of this compound. A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its promise as a lead compound for developing new antibiotics.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate and its derivatives. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader application in pharmaceutical research. The study emphasized the importance of optimizing reaction conditions to improve yield and purity, addressing key challenges in large-scale production.

In conclusion, ethyl 4-amino-3-{(1,3-thiazol-4-yl)methylamino}benzoate (CAS: 1544889-26-0) represents a versatile and promising compound in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in synthesis, positions it as a valuable tool for researchers. Future studies should focus on further elucidating its mechanism of action and exploring its potential in combination therapies. This brief underscores the compound's growing relevance in addressing unmet medical needs and advancing therapeutic innovation.